Cas no 1909326-34-6 ((4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile)

• Product Name: (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile
• CAS No: 1909326-34-6
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• MDL: MFCD29047394
• CID: 4629187
• PubChem ID: 121552906
• Update Time: 2025-06-09

(4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile Chemical and Physical Properties

Names and Identifiers

• [(4-amino-2-bromo-5-chlorophenyl)sulfanyl]formonitrile
• Thiocyanic acid, 4-amino-2-bromo-5-chlorophenyl ester
• (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile

• MDL： MFCD29047394
• Inchi： 1S/C7H4BrClN2S/c8-4-1-6(11)5(9)2-7(4)12-3-10/h1-2H,11H2
• InChI Key： UYLLIOQJNIEGMV-UHFFFAOYSA-N
• SMILES： S(C1=CC(Cl)=C(N)C=C1Br)C#N

Additional information on (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile

Recent Advances in the Study of (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile (CAS: 1909326-34-6)

In recent years, the compound (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile (CAS: 1909326-34-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanylformonitrile moiety and halogen-substituted aromatic ring, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile, highlighting its improved yield and purity through optimized reaction conditions. The researchers employed a multi-step synthesis involving bromination and sulfanylation, followed by formonitrile introduction. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its potential as a dual-action anti-inflammatory agent. These findings were corroborated by in vivo studies, where the compound significantly reduced inflammation in murine models of arthritis.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies suggest that this effect is mediated through the activation of the intrinsic apoptotic pathway and the inhibition of pro-survival signaling molecules. These results position the compound as a promising lead for the development of novel anticancer therapies.

Despite these advancements, challenges remain in the clinical translation of (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, (4-amino-2-bromo-5-chlorophenyl)sulfanylformonitrile represents a compelling subject of study in the chemical biology and pharmaceutical fields. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued research. Future studies should aim to elucidate its full mechanistic profile and optimize its properties for clinical use, paving the way for its integration into modern medicine.